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Compound Name: (S)-(+)-1-Amino-2-propanol

Cat. No.: B1277028 Get Quote

An In-depth Technical Guide on the Stability and Storage of (S)-(+)-1-Amino-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-(+)-1-Amino-2-propanol, a chiral amino alcohol, is a valuable building block in the

synthesis of pharmaceuticals and other specialty chemicals. Ensuring its purity and stability is

critical for its effective use. This technical guide provides a comprehensive overview of the

stability and recommended storage conditions for (S)-(+)-1-Amino-2-propanol. It details the

known degradation pathways, summarizes quantitative data from stability and degradation

studies, and provides methodologies for relevant analytical procedures.

Chemical and Physical Properties
(S)-(+)-1-Amino-2-propanol is a colorless to pale yellow liquid after melting, with a slight

ammonia-like odor.[1][2] It is hygroscopic and air-sensitive.[3][4] Key physical and chemical

properties are summarized in the table below.
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Property Value

Molecular Formula C₃H₉NO

Molecular Weight 75.11 g/mol [5]

Melting Point 24-26 °C (lit.)[1][5]

Boiling Point 160 °C (lit.)[1][5]

Density 0.954 g/mL at 25 °C (lit.)[5]

Flash Point 71 °C (159.8 °F) - closed cup[5]

Solubility Soluble in water[1]

Optical Activity [α]20/D +18°, c = 1.8 in H₂O[5]

Recommended Storage and Handling
Proper storage and handling are crucial to maintain the integrity of (S)-(+)-1-Amino-2-
propanol.

Storage Conditions
To ensure stability, (S)-(+)-1-Amino-2-propanol should be stored in a cool, dry, and well-

ventilated area.[6] The recommended storage temperature is between 2-8°C.[1] It should be

kept in a tightly closed container,[3][7] and for enhanced stability, it can be stored under a

nitrogen atmosphere.[3] Due to its hygroscopic nature, exposure to moisture should be

avoided.[6]

Handling Precautions
(S)-(+)-1-Amino-2-propanol is corrosive and can cause severe skin burns and eye damage.[8]

[9][10] Therefore, appropriate personal protective equipment (PPE), including gloves, goggles,

and a face shield, should be worn when handling this chemical.[11] Work should be conducted

in a well-ventilated area to avoid inhalation of vapors.

Stability Profile and Degradation Pathways
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(S)-(+)-1-Amino-2-propanol is considered stable under recommended storage conditions.[12]

However, it is susceptible to degradation under certain conditions, primarily through thermal

and oxidative pathways.

Incompatible Materials
Contact with incompatible materials can lead to degradation or hazardous reactions. These

include:

Strong oxidizing agents: Reacts violently.[6][8][13]

Strong acids: Reacts violently.[6][8]

Aldehydes, isocyanates, and organic anhydrides.[6]

Carbon dioxide: Reacts with CO₂ in the air.[6]

Metals: Corrosive to aluminum, copper, zinc, and their alloys.[2][6] Brass and copper

containers or stirrers should not be used.[6]

Thermal Degradation
Studies on the thermal degradation of 1-amino-2-propanol, particularly in the context of CO₂

capture, have shown that it can degrade at elevated temperatures. The rate of degradation is

influenced by temperature and the concentration of both the amine and dissolved CO₂.

Quantitative Data on Thermal Degradation:

Kinetic studies on the thermal degradation of 1-amino-2-propanol (A2P) in CO₂-loaded

solutions were conducted at elevated temperatures to accelerate the process.[8][14]
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Temperature (°C)
Amine
Concentration (M)

CO₂ Loading (mol
CO₂/mol amine)

Degradation Rate
Observations

120, 135, 150 0.0 - 3.5 0.1 - 0.6

Power-law rate

equations were

determined, with

activation energies

and pre-exponential

factors calculated.[8]

[14]

Oxidative Degradation
Oxidative degradation is a significant pathway, especially in the presence of oxygen and metal

ions. Research has focused on its degradation in applications like CO₂ capture, where it is

exposed to flue gas containing oxygen.

In one study, the oxidative degradation of 1-amino-2-propanol (1AP) was investigated, showing

a 47.0% loss of the amine under specific experimental conditions.[3] The degradation can be

inhibited by the addition of other amines like triethanolamine and N-methyldiethanolamine.[3]

Experimental Protocols
General Stability Testing Protocol
A general protocol for assessing the stability of (S)-(+)-1-Amino-2-propanol can be adapted

from established guidelines for active pharmaceutical ingredients.[15]

Sample Preparation: At least three batches of (S)-(+)-1-Amino-2-propanol are packaged in

containers that simulate the proposed storage system.

Storage Conditions: Samples are stored under long-term (e.g., 25°C ± 2°C / 60% RH ± 5%

RH) and accelerated (e.g., 40°C ± 2°C / 75% RH ± 5% RH) conditions.

Testing Intervals: Samples are pulled at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36

months for long-term; 0, 3, 6 months for accelerated) and analyzed.
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Analytical Methods: Stability-indicating analytical methods, such as HPLC, are used to

determine the purity of the substance and the presence of any degradation products.

Analytical Method for Purity Assessment
A reverse-phase HPLC method can be used for the analysis of 1-Amino-2-propanol.[7]

Column: Newcrom R1 HPLC column

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[7]

Detection: UV detector

An alternative method for analyzing 1-amino-2-propanol in air samples involves derivatization

followed by LC-UV analysis:[9]

Sample Collection: Air is drawn through a glass sampling tube containing XAD-2 resin

coated with 10% (w/w) 1-naphthylisothiocyanate (NITC).

Extraction: The sample is extracted with 2 mL of N,N-dimethylformamide (DMF).

Analysis: The extract is analyzed by LC with a UV detector.[9]

Visualizations
Logical Workflow for Stability Assessment
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Caption: Workflow for a typical stability study of (S)-(+)-1-Amino-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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